Cas no 1039954-59-0 (1-(Thiolan-3-yl)piperidin-4-amine)

• Product Name: 1-(Thiolan-3-yl)piperidin-4-amine
• CAS No: 1039954-59-0
• MF: C₉H₁₈N₂S
• MW: 186.317620754242
• CID: 5042915
• Update Time: 2025-09-28

1-(Thiolan-3-yl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(thiolan-3-yl)piperidin-4-amine
• 1-(Thiolan-3-yl)piperidin-4-amine

• Inchi： 1S/C9H18N2S/c10-8-1-4-11(5-2-8)9-3-6-12-7-9/h8-9H,1-7,10H2
• InChI Key： WLEGAICMEFUGLL-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N1CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• XLogP3: 0.7
• Topological Polar Surface Area: 54.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 1-(Thiolan-3-yl)piperidin-4-amine

1-(Thiolan-3-yl)piperidin-4-amine (CAS No. 1039954-59-0): A Comprehensive Overview

1-(Thiolan-3-yl)piperidin-4-amine (CAS No. 1039954-59-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique thiolane-piperidine hybrid structure, offers a wide range of potential applications, particularly in drug discovery and development. Researchers and industry professionals are increasingly interested in its properties due to its relevance in modern medicinal chemistry.

The molecular structure of 1-(Thiolan-3-yl)piperidin-4-amine combines a piperidine ring with a thiolane moiety, creating a versatile scaffold for further chemical modifications. This structural feature makes it particularly valuable in the design of novel bioactive molecules. Recent studies have explored its potential as a building block for CNS-targeting compounds, given the pharmacological importance of both piperidine and thiolane derivatives in neuroscience applications.

In the context of current research trends, 1-(Thiolan-3-yl)piperidin-4-amine has been investigated for its potential in addressing several medical challenges. The compound's ability to serve as a precursor for neuroactive substances aligns with the growing interest in neurological disorders treatment. Its structural characteristics suggest possible applications in developing compounds that may interact with various neurotransmitter systems, though extensive clinical studies would be required to validate any therapeutic potential.

The synthetic chemistry community has shown particular interest in 1-(Thiolan-3-yl)piperidin-4-amine due to its versatile reactivity. The presence of both amine and thioether functionalities allows for diverse chemical transformations, making it a valuable intermediate in organic synthesis. Recent publications have demonstrated its utility in constructing complex molecular architectures, particularly in the development of heterocyclic compounds with potential biological activity.

From a commercial perspective, the demand for 1-(Thiolan-3-yl)piperidin-4-amine has been steadily increasing, driven by its applications in pharmaceutical research and specialty chemical production. Suppliers typically offer this compound with high purity levels (often >95% by HPLC), catering to the stringent requirements of research laboratories. The compound's stability under standard storage conditions (typically recommended at 2-8°C) makes it practical for research use.

Analytical characterization of 1-(Thiolan-3-yl)piperidin-4-amine typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's identity and purity, which are crucial for research applications. The molecular weight of 188.31 g/mol and its specific physicochemical properties contribute to its handling characteristics in laboratory settings.

In the context of green chemistry initiatives, researchers have explored more sustainable synthetic routes to 1-(Thiolan-3-yl)piperidin-4-amine. Recent advancements have focused on reducing solvent waste and improving atom economy in its production. These developments align with the broader pharmaceutical industry's commitment to environmentally friendly synthetic methodologies.

Safety considerations for handling 1-(Thiolan-3-yl)piperidin-4-amine follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (including gloves and eye protection) is recommended when working with this material, as with most research chemicals. Material Safety Data Sheets (MSDS) provide detailed handling instructions for laboratory personnel.

The future research directions for 1-(Thiolan-3-yl)piperidin-4-amine appear promising, with potential applications extending beyond its current uses. Its structural features make it an interesting candidate for further exploration in medicinal chemistry, particularly in the development of novel pharmacophores and drug candidates. As synthetic methodologies continue to advance, researchers anticipate discovering new applications for this versatile compound.

For researchers seeking 1-(Thiolan-3-yl)piperidin-4-amine suppliers or 1039954-59-0 technical data, numerous specialized chemical providers offer this compound with various purity grades. The compound's availability in milligram to kilogram quantities makes it accessible for both small-scale research and larger exploratory studies. Documentation typically includes certificates of analysis and detailed spectral data to support research applications.

In conclusion, 1-(Thiolan-3-yl)piperidin-4-amine (CAS No. 1039954-59-0) represents an important building block in contemporary chemical research. Its unique structural features and potential applications in pharmaceutical development continue to drive scientific interest. As research progresses, this compound may play an increasingly significant role in the discovery of new bioactive molecules and therapeutic agents.